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Compound of Interest

Compound Name: Isobutylbenzene

Cat. No.: B155976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of isobutylbenzene in

the perfume and fragrance industry. This document details its olfactory profile, application

protocols for sensory analysis and stability testing, and the underlying biochemical pathways of

olfaction.

Introduction to Isobutylbenzene in Perfumery
Isobutylbenzene (2-methyl-1-phenylpropane) is an aromatic hydrocarbon utilized in the

fragrance industry primarily for its distinct aromatic properties.[1] While it is also a key

intermediate in the synthesis of pharmaceuticals like ibuprofen, its application in perfumery is

attributed to its unique scent profile.[1]

Odor Profile:

The olfactory characteristics of isobutylbenzene are described as:

Sweet

Fruity, with cherry-like nuances

Balsamic
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This profile makes it a versatile ingredient that can be incorporated into various fragrance

compositions to impart a specific sweet and fruity character.[1] However, it is important to note

that some industry resources recommend against its use in fragrances, suggesting a potential

for variability in its application or the presence of impurities in commercially available grades

that may affect its olfactory profile and stability.

Data Presentation
While specific quantitative data for isobutylbenzene's use in commercial fragrance

formulations is not extensively available in public literature, the following table summarizes its

known physical and chemical properties relevant to perfumery.

Property Value Reference

Chemical Formula C₁₀H₁₄ [2]

Molar Mass 134.22 g/mol [2]

Appearance Colorless liquid [1][2]

Odor Sweet, fruity, cherry, balsamic [1]

Boiling Point 172.3 °C (342.1 °F; 445.4 K)

Solubility
Insoluble in water; Soluble in

alcohol, ether, benzene
[1]

Odor Threshold:

A specific odor detection threshold for isobutylbenzene is not readily available in published

literature. However, a study on homologous n-alkylbenzenes can provide some context. The

odor detection thresholds for this class of compounds are influenced by the length of the alkyl

chain, with a general trend of decreasing thresholds (increasing potency) up to butylbenzene,

followed by an increase for longer chains. For example, the odor detection threshold for

butylbenzene was found to be 2.5 ppb.
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Objective: To characterize the olfactory profile of isobutylbenzene and determine its odor

detection threshold using a trained sensory panel.

Materials:

High-purity isobutylbenzene (≥99.5%)

Odor-free solvent (e.g., ethanol, dipropylene glycol)

Glass smelling strips

Olfactometer

Controlled environment sensory analysis room

Protocol:

Panelist Selection and Training:

Select 8-10 panelists based on their olfactory acuity and ability to describe scents.

Train panelists on a range of standard aroma chemicals to standardize odor vocabulary.

Sample Preparation:

Prepare a series of dilutions of isobutylbenzene in the chosen solvent, starting from a

10% solution down to levels below the expected perception threshold (e.g., in parts per

billion).

Descriptive Analysis:

Dip smelling strips into each dilution for a standardized time (e.g., 2 seconds).

Present the strips to the panelists in a randomized order.

Panelists will describe the odor profile at different concentrations using a standardized

scoresheet with relevant descriptors (e.g., sweet, fruity, cherry, balsamic, chemical, etc.).

Odor Detection Threshold Determination (Using an Olfactometer):
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Utilize a forced-choice method (e.g., triangle test) where panelists are presented with

three samples, one containing the diluted isobutylbenzene and two blanks (solvent only).

Start with concentrations well below the expected threshold and gradually increase.

The odor detection threshold is defined as the concentration at which 50% of the panel

can correctly identify the odor-containing sample.

Stability Testing of Isobutylbenzene in a Fragrance
Formulation
Objective: To evaluate the stability of isobutylbenzene in a model alcoholic fragrance solution

under various stress conditions.

Materials:

Isobutylbenzene

Ethanol (perfumer's grade)

Model fragrance base (a simple mixture of other stable aroma chemicals)

Glass perfume bottles with airtight seals

UV light chamber

Temperature-controlled ovens

Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Protocol:

Formulation Preparation:

Prepare a 1% solution of isobutylbenzene in the model fragrance base, which is then

diluted to a final concentration of 10% in ethanol.

Prepare a control sample without isobutylbenzene.
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Accelerated Stability Testing:

Thermal Stability: Store samples at elevated temperatures (e.g., 40°C and 50°C) for a

period of 1, 2, 4, and 8 weeks.

Photostability: Expose samples to controlled UV light cycles.

Freeze-Thaw Stability: Subject samples to alternating cycles of freezing (-10°C) and

thawing (room temperature).

Analysis:

At each time point, evaluate the samples for:

Olfactory Changes: A sensory panel will compare the odor of the stressed samples to a

freshly prepared sample and a control stored in the dark at room temperature.

Physical Changes: Observe any changes in color, clarity, or precipitation.

Chemical Degradation: Analyze the samples using GC-MS to quantify the concentration

of isobutylbenzene and identify any degradation products.

Mandatory Visualizations
Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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